Cyclohexylurea
Cat. No. B1359919
:
698-90-8
M. Wt: 142.2 g/mol
InChI Key: WUESWDIHTKHGQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[NH2:1][CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1.[NH2:8][C:9]([NH2:10])=[O:11].[OH2:12]>>[NH:1]([CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1)[C:9]([NH2:8])=[O:11]
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Inputs
Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC(=O)NC1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
